(2E)-3-[(4-bromo-2-fluorophenyl)amino]-2-[4-(4-methylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile

• IUPAC Name: (E)-3-(4-bromo-2-fluoroanilino)-2-[4-(4-methylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C19H13BrFN3S/c1-12-2-4-13(5-3-12)18-11-25-19(24-18)14(9-22)10-23-17-7-6-15(20)8-16(17)21/h2-8,10-11,23H,1H3/b14-10+
• InChI Key: ZBHKUDKCYIHKLG-GXDHUFHOSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC(=N2)C(=CNC3=C(C=C(C=C3)Br)F)C#N
• Isomeric SMILES: CC1=CC=C(C=C1)C2=CSC(=N2)/C(=C/NC3=C(C=C(C=C3)Br)F)/C#N
• Molecular Formula: C19H13BrFN3S
• Molecular Weight: 414.3 g/mol

Description

(2E)-3-[(4-bromo-2-fluorophenyl)amino]-2-[4-(4-methylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile is a useful research compound. Its molecular formula is C19H13BrFN3S and its molecular weight is 414.3. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

Research demonstrates that thiazole and thiadiazole derivatives, including compounds with structural similarities to the specified chemical, are effective corrosion inhibitors for metals such as iron. Quantum chemical and molecular dynamics simulation studies have shown that these derivatives can strongly bind to metal surfaces, thereby preventing corrosion. This property is crucial for extending the lifespan of metals in corrosive environments, such as in industrial applications where metal preservation is vital (Kaya et al., 2016).

Molecular Interactions

Further investigations into thiazole derivatives have unveiled insights into their molecular interactions. For instance, the study of noncovalent interactions in N-substituted-5-(adamantan-1-yl)-1,3,4-thiadiazole-2-amines through crystallographic and QTAIM analysis provides valuable data on the nature and strength of these interactions. Such understanding is essential for designing molecules with desired properties for various scientific and industrial purposes (El-Emam et al., 2020).

Antimicrobial Activity

The synthesis of novel Schiff bases from derivatives, including 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile, and their subsequent screening for antimicrobial activity have shown promising results. Some derivatives exhibited significant efficacy against various microbial strains, highlighting the potential of such compounds in developing new antimicrobial agents. This research avenue is critical in the face of rising antibiotic resistance, offering a pathway to novel therapeutic agents (Puthran et al., 2019).